Cas no 714273-87-7 (1H-Imidazole-5-carboxylicacid, 4-(1,1-dimethyl-2-propen-1-yl)-)
714273-87-7 structure
Product Name:1H-Imidazole-5-carboxylicacid, 4-(1,1-dimethyl-2-propen-1-yl)-
CAS No:714273-87-7
MF:C9H12N2O2
MW:180.203782081604
CID:558111
PubChem ID:22055223
Update Time:2025-04-19
1H-Imidazole-5-carboxylicacid, 4-(1,1-dimethyl-2-propen-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-carboxylicacid, 4-(1,1-dimethyl-2-propen-1-yl)-
- 1H-Imidazole-4-carboxylicacid, 5-(1,1-dimethyl-2-propenyl)- (9CI)
- 5-(2-methylbut-3-en-2-yl)-1H-imidazole-4-carboxylic acid
- SCHEMBL65462
- 5-(1,1-dimethyl-allyl)-3h-imidazole-4-carboxylic acid
- 1H-IMIDAZOLE-5-CARBOXYLIC ACID,4-(1,1-DIMETHYL-2-PROPEN-1-YL)-
- VBSPKKVXDUYXOU-UHFFFAOYSA-N
- 714273-87-7
- DTXSID40622083
-
- Inchi: 1S/C9H12N2O2/c1-4-9(2,3)7-6(8(12)13)10-5-11-7/h4-5H,1H2,2-3H3,(H,10,11)(H,12,13)
- InChI Key: VBSPKKVXDUYXOU-UHFFFAOYSA-N
- SMILES: OC(C1=C(C(C=C)(C)C)NC=N1)=O
Computed Properties
- Exact Mass: 180.089877630g/mol
- Monoisotopic Mass: 180.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 1.9
- Topological Polar Surface Area: 66Ų
1H-Imidazole-5-carboxylicacid, 4-(1,1-dimethyl-2-propen-1-yl)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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